Cas no 2303565-63-9 (3-(Azetidin-3-yl)-1,3-oxazolidin-2-one; trifluoroacetic Acid)

• Product Name: 3-(Azetidin-3-yl)-1,3-oxazolidin-2-one; trifluoroacetic Acid
• CAS No: 2303565-63-9
• MF: C₈H₁₁F₃N₂O₄
• MW: 256.179152727127
• CID: 4774916
• Update Time: 2025-08-03

3-(Azetidin-3-yl)-1,3-oxazolidin-2-one; trifluoroacetic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(Azetidin-3-yl)oxazolidin-2-one 2,2,2-trifluoroacetate
• 3-(Azetidin-3-yl)-1,3-oxazolidin-2-one;2,2,2-trifluoroacetic acid
• 3-(Azetidin-3-yl)-1,3-oxazolidin-2-one; trifluoroacetic Acid

• Inchi： 1S/C6H10N2O2.C2HF3O2/c9-6-8(1-2-10-6)5-3-7-4-5;3-2(4,5)1(6)7/h5,7H,1-4H2;(H,6,7)
• InChI Key： RAYCMLKSAHCUPG-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O1C(N(CC1)C1CNC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 239
• Topological Polar Surface Area: 78.9

Additional information on 3-(Azetidin-3-yl)-1,3-oxazolidin-2-one; trifluoroacetic Acid

Professional Introduction to 3-(Azetidin-3-yl)-1,3-oxazolidin-2-one and Trifluoroacetic Acid (CAS No: 2303565-63-9)

3-(Azetidin-3-yl)-1,3-oxazolidin-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound, identified by the CAS number 2303565-63-9, has garnered considerable attention due to its potential applications in drug development and molecular research. The compound belongs to the class of oxazolidinones, which are known for their versatility in medicinal chemistry. Specifically, the presence of an azetidine ring fused with an oxazolidinone moiety imparts distinct reactivity and binding capabilities, making it a valuable scaffold for designing novel therapeutic agents.

The compound’s interaction with biological targets has been a focal point of recent research. Studies have demonstrated that 3-(Azetidin-3-yl)-1,3-oxazolidin-2-one exhibits promising binding affinity to various enzymes and receptors, suggesting its utility in developing treatments for inflammatory diseases, infectious disorders, and other pathological conditions. The trifluoroacetic acid derivative of this compound, often referred to as trifluoroacetic acid, further enhances its pharmacological profile by introducing fluorine atoms, which are known to modulate metabolic stability and bioavailability.

Recent advancements in computational chemistry have enabled more precise predictions of the compound’s behavior in biological systems. Molecular docking studies have identified potential binding pockets on target proteins where 3-(Azetidin-3-yl)-1,3-oxazolidin-2-one can interact effectively. These findings have been corroborated by experimental validations, including X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which have provided detailed insights into the compound’s three-dimensional structure and conformational dynamics.

The synthesis of 3-(Azetidin-3-yl)-1,3-oxazolidin-2-one has been optimized through various methodologies, including cyclocondensation reactions and transition metal-catalyzed processes. These synthetic approaches have not only improved yield but also allowed for the introduction of functional groups at specific positions within the molecule. The trifluoroacetic acid moiety, in particular, has been incorporated using fluorinating agents such as trifluoroacetic anhydride or diethyl trifluoroacetate, ensuring high regioselectivity and minimal side reactions.

In the context of drug discovery, the compound’s ability to modulate protein-protein interactions has been explored extensively. It has been proposed that 3-(Azetidin-3-yl)-1,3-oxazolidin-2-one can act as a molecular glue by bridging two protein partners involved in pathological signaling pathways. This concept has been supported by cell-based assays that demonstrate significant inhibition of disease-relevant pathways upon treatment with the compound. Additionally, its derivatives have shown enhanced efficacy in preclinical models, indicating potential for further development into clinical candidates.

The role of trifluoroacetic acid in enhancing the pharmacokinetic properties of 3-(Azetidin-3-yl)-1,3-oxazolidin-2-one cannot be overstated. The fluorine atoms present in trifluoroacetic acid contribute to increased lipophilicity and metabolic stability, which are critical factors for drug-like properties. Furthermore, the carboxylic acid group provides a site for further derivatization, allowing chemists to fine-tune the compound’s pharmacological profile. This flexibility has led to the development of a library of analogs with varying biological activities.

Current research is also focusing on understanding the mechanistic aspects of how 3-(Azetidin-3-yl)-1,3-oxazolidin-2-one interacts with biological targets at the molecular level. Techniques such as surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC) have been employed to quantify binding affinities and kinetics. These studies have revealed that the compound forms stable complexes with its targets, often exhibiting slow dissociation rates indicative of strong binding interactions.

The potential therapeutic applications of 3-(Azetidin-3-yl)-1,3-oxazolidin-2-one are vast and span multiple disease areas. In oncology research, for instance, it has shown promise as an inhibitor of kinases involved in cancer cell proliferation. Similarly, in immunology studies, it has demonstrated ability to modulate immune responses by interacting with cytokine receptors and signaling molecules. The trifluoroacetic acid derivative further enhances these effects by improving solubility and tissue penetration.

The safety profile of 3-(Azetidin-3-yl)-1,3-oxazolidin-2-one is another critical aspect that has been thoroughly evaluated through toxicological studies. Preliminary data indicate that the compound is well-tolerated at subtherapeutic doses but may exhibit dose-dependent side effects at higher concentrations. These findings are consistent with its mechanism of action and highlight the importance of optimizing dosing regimens in future clinical trials.

Future directions in research on 3-(Azetidin-3-y l)-1 , 3 - ox az oli din - 2 - one include exploring its potential as a prodrug or combination therapy agent. By leveraging its structural features , researchers aim to develop formulations that enhance bioavailability or allow for targeted delivery to specific tissues or organs . Additionally , investigating its role in epigenetic modulation is an emerging area that could unlock new therapeutic possibilities . p > < p > In conclusion , 3 - ( Az et id i n - 3 - yl ) - 1 , 3 - o x az oli din - 2 - one ( C A S N o : 2303565 - 63 - 9 ) represents a significant advancement i n pharma ceutical ch e mistry due t o i ts unique structural features a nd promi ssi ng pharmacological properties . Coupled wi th t he use o f tri flu oro ac eti c ac i d , t his compoun d off ers a versatile scaffold f or dr ug deve lopment across various disease areas . As resea rch conti nu es t o unravel i ts mechanis ms o f acti on a nd therapeutic pot ential , i t is pr o minen t t hat t his com pound will play a crucial role i n future med ic al innov ati ons . p >